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Get Quote

Imatinib, commercially known as Gleevec®, represents a paradigm shift in oncology, heralding

the era of targeted cancer therapeutics.[1][2] Developed through rational drug design in the late

1990s, it was the first signal transduction inhibitor to demonstrate profound clinical success,

transforming the prognosis for patients with Chronic Myeloid Leukemia (CML) and certain

Gastrointestinal Stromal Tumors (GIST).[3][4][5] Unlike traditional cytotoxic chemotherapies,

Imatinib acts by specifically inhibiting the activity of particular tyrosine kinases that drive the

proliferation of cancer cells.[6][7]

This guide, intended for researchers, medicinal chemists, and drug development professionals,

provides a detailed exploration of the chemical and structural underpinnings of Imatinib. We will

dissect its molecular architecture, examine its physicochemical properties, elucidate its

mechanism of action from a structural standpoint, and provide validated experimental protocols

for its analysis.

Molecular Structure and Chemical Identity
The efficacy and selectivity of Imatinib are direct consequences of its unique molecular

structure. It is a 2-phenylaminopyrimidine derivative, meticulously optimized to fit into the ATP-
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binding pocket of its target kinases.[3][8]

IUPAC Name: 4-[(4-methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-

yl]amino}phenyl)benzamide[2][3][9]

CAS Number: 152459-95-5 (for the free base)[3][9]

Chemical Formula: C₂₉H₃₁N₇O[1][2][9]

Molecular Weight: 493.60 g/mol [1][2][9]

The structure can be deconstructed into several key functional components, each playing a

critical role in its pharmacological profile:

Pyridyl-pyrimidine Core: This heterocyclic system is fundamental for the molecule's

interaction with the hinge region of the kinase domain, a common anchoring point for kinase

inhibitors. The addition of the pyridyl group was a key modification that enhanced cellular

activity.[5]

Benzamide Linker: The amide group provides crucial hydrogen bonding interactions within

the active site and correctly orients the molecule for optimal binding.[5]

N-methylpiperazine Moiety: This basic group is a critical pharmacophore that imparts

aqueous solubility, a vital property for oral bioavailability.[10] Its positive charge at

physiological pH allows for strong interactions and improves the drug's pharmacokinetic

profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://en.wikipedia.org/wiki/Imatinib
https://scispace.com/pdf/the-structure-of-the-leukemia-drug-imatinib-bound-to-human-4jft9ecu7o.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imatinib
https://en.wikipedia.org/wiki/Imatinib
https://www.drugfuture.com/chemdata/imatinib.html
https://en.wikipedia.org/wiki/Imatinib
https://www.drugfuture.com/chemdata/imatinib.html
https://pdf.benchchem.com/10860/An_In_depth_Technical_Guide_to_Imatinib_Chemical_Structure_Properties_and_Experimental_Analysis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imatinib
https://www.drugfuture.com/chemdata/imatinib.html
https://pdf.benchchem.com/10860/An_In_depth_Technical_Guide_to_Imatinib_Chemical_Structure_Properties_and_Experimental_Analysis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imatinib
https://www.drugfuture.com/chemdata/imatinib.html
https://www.researchgate.net/figure/Chemical-optimization-and-functions-of-imatinib-structure-The-phenylaminopyrimidine_fig4_325891487
https://www.researchgate.net/figure/Chemical-optimization-and-functions-of-imatinib-structure-The-phenylaminopyrimidine_fig4_325891487
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734772/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridyl-pyrimidine Core

Linker Region Solubilizing Group

Pyrimidine Pyridine

Amine Linker Benzamide N-methylpiperazine

Key Functional Moieties of Imatinib

Click to download full resolution via product page

Caption: Key Functional Moieties of Imatinib.

Physicochemical Properties
The physicochemical properties of a drug candidate are paramount to its developability,

influencing its absorption, distribution, metabolism, and excretion (ADME). Imatinib is typically

formulated as a mesylate salt (methanesulfonate), which significantly enhances its aqueous

solubility.[11]
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Property Value Source(s)

Molecular Formula
C₂₉H₃₁N₇O (Base)

C₃₀H₃₅N₇O₄S (Mesylate Salt)
[9][11]

Molecular Weight
493.60 g/mol (Base) 589.7

g/mol (Mesylate Salt)
[1][2][12]

Appearance
White to off-white crystalline

powder
[13][14]

Melting Point
211-213 °C (Base) ~226 °C

(Mesylate, α-form)
[1][2][9]

pKa

pKa1: 8.07 (Piperazine

nitrogen) pKa2: 3.73 (Pyridine

nitrogen)

[1][9]

Solubility (Mesylate)

Organic: Soluble in DMSO

(~14 mg/mL), sparingly soluble

in ethanol (~0.2 mg/mL).[15]

[16] Aqueous: pH-dependent.

Highly soluble at pH < 5.5;

solubility decreases

significantly at neutral pH (49

mg/L at pH 7.4).[1][9]

The two primary pKa values are critical. The basicity of the piperazine ring (pKa ~8.07) ensures

the molecule is protonated and soluble in the acidic environment of the stomach, aiding

absorption.

Mechanism of Action: A Structural Perspective
Imatinib functions as a potent and selective inhibitor of a small number of tyrosine kinases,

most notably BCR-Abl, c-KIT, and PDGFR.[3][17][18] Its mechanism is a textbook example of

Type II kinase inhibition.

Unlike Type I inhibitors that bind to the active conformation of a kinase, Imatinib specifically

recognizes and binds to the inactive, or "DFG-out," conformation of the kinase domain.[10] This
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is a more selective approach, as the inactive conformation is structurally more distinct among

different kinases than the highly conserved active state.

The binding process involves several key interactions:

ATP Pocket Occupancy: Imatinib occupies the space normally reserved for ATP, physically

preventing the binding of this essential substrate.[4][17]

Conformational Lock: By binding to the inactive state, Imatinib locks the kinase in a non-

functional conformation.[3] This prevents the catalytic transfer of a phosphate group from

ATP to tyrosine residues on substrate proteins.[4]

Inhibition of Downstream Signaling: The blockade of kinase activity halts the phosphorylation

cascade that drives cellular proliferation and survival, ultimately leading to apoptosis

(programmed cell death) in cancer cells dependent on these signals.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3894842/
https://www.droracle.ai/articles/65588/what-is-the-mechanism-of-action-of-imatinib-gleevec
https://en.wikipedia.org/wiki/Imatinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC3894842/
https://en.wikipedia.org/wiki/Imatinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC3894842/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BCR-Abl Oncoprotein
(Constitutively Active Kinase)

Substrate Phosphorylation

catalyzes
Inactive Kinase
Conformation

stabilizes

ATP Substrate Protein

Downstream Signaling
(Proliferation, Survival)

Cell Proliferation (CML)Apoptosis

inhibition leads to

Imatinib

binds to
ATP site

blocks

Click to download full resolution via product page

Caption: Imatinib inhibits the BCR-Abl pathway, leading to apoptosis.

Experimental Analysis and Characterization
Ensuring the identity, purity, and stability of an active pharmaceutical ingredient (API) like

Imatinib is a critical function in drug development and quality control. High-Performance Liquid
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Chromatography (HPLC) is the cornerstone technique for this purpose.[19][20]

Protocol: Purity Determination of Imatinib by RP-HPLC-
UV
This protocol describes a self-validating system for the quantitative analysis of Imatinib,

ensuring accuracy and reproducibility. The causality behind the choice of a C18 column is its

excellent retention and separation of moderately polar compounds like Imatinib. The acidic

mobile phase ensures that Imatinib, particularly its basic piperazine moiety, is protonated and

behaves consistently on the column.

1. Materials and Reagents:

Imatinib Mesylate reference standard (≥99% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium Dihydrogen Phosphate (KH₂PO₄, analytical grade)

Orthophosphoric Acid (analytical grade)

Deionized water (18.2 MΩ·cm)

2. Instrumentation:

HPLC system with a UV-Vis detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Data acquisition and processing software

3. Chromatographic Conditions:

Mobile Phase: A mixture of 0.5% KH₂PO₄ buffer (pH adjusted to 3.5 with orthophosphoric

acid), acetonitrile, and methanol in a 55:25:20 (v/v/v) ratio.[19][21]
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Flow Rate: 0.5 - 1.0 mL/min.[19][21]

Column Temperature: Ambient or controlled at 25 °C.

Detection Wavelength: 265 nm.[19]

Injection Volume: 10-20 µL.

4. Procedure:

Mobile Phase Preparation: Prepare the phosphate buffer and adjust the pH. Filter through a

0.45 µm membrane filter and degas before use. Mix with acetonitrile and methanol in the

specified ratio.

Standard Solution Preparation: Accurately weigh and dissolve the Imatinib reference

standard in a suitable solvent (e.g., methanol or mobile phase) to prepare a stock solution of

1 mg/mL. Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 20

µg/mL.[20]

Sample Preparation: Dissolve the Imatinib sample to be tested in the mobile phase to a

concentration within the calibration range.

Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the standard solutions to generate a calibration curve. Inject the sample solution.

Quantification: Identify the Imatinib peak by its retention time. Calculate the purity by

comparing the peak area of the sample to the calibration curve. The method should

demonstrate a linearity of r² > 0.999.[19]
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Caption: General workflow for the analysis of synthesized Imatinib.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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